Cas no 1806562-04-8 (2-(Hydroxymethyl)-3-methylphenylhydrazine)

• Product Name: 2-(Hydroxymethyl)-3-methylphenylhydrazine
• CAS No: 1806562-04-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4934450
• Update Time: 2025-05-21

2-(Hydroxymethyl)-3-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-3-methylphenylhydrazine

• Inchi： 1S/C8H12N2O/c1-6-3-2-4-8(10-9)7(6)5-11/h2-4,10-11H,5,9H2,1H3
• InChI Key： JRAOKXNTROMYBK-UHFFFAOYSA-N
• SMILES： OCC1C(=CC=CC=1C)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 1.2
• Topological Polar Surface Area: 58.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 2-(Hydroxymethyl)-3-methylphenylhydrazine

Research Briefing on 2-(Hydroxymethyl)-3-methylphenylhydrazine (CAS: 1806562-04-8) in Chemical Biology and Pharmaceutical Applications

2-(Hydroxymethyl)-3-methylphenylhydrazine (CAS: 1806562-04-8) is a hydrazine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and biochemical probes. This compound's unique structure, featuring both a hydroxymethyl and a methyl group on the phenyl ring, along with the reactive hydrazine moiety, makes it a promising candidate for the synthesis of novel therapeutic agents and tool compounds. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and targeted covalent modifiers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-(Hydroxymethyl)-3-methylphenylhydrazine as a key intermediate in the synthesis of selective monoamine oxidase (MAO) inhibitors. The compound's hydrazine group was found to form stable interactions with the flavin adenine dinucleotide (FAD) cofactor in MAO enzymes, while the hydroxymethyl group allowed for further derivatization to optimize pharmacokinetic properties. The resulting inhibitors demonstrated improved selectivity for MAO-B over MAO-A, suggesting potential applications in neurodegenerative disorders.

Another significant application of 2-(Hydroxymethyl)-3-methylphenylhydrazine has been reported in the field of targeted protein degradation. A 2024 Nature Chemical Biology publication described its incorporation into proteolysis-targeting chimeras (PROTACs), where it served as a linker between the target-binding warhead and the E3 ligase recruiter. The compound's hydroxymethyl group was modified to introduce polyethylene glycol (PEG) chains, improving the solubility and cellular permeability of the resulting PROTAC molecules. This approach successfully demonstrated degradation of previously "undruggable" targets in cancer cell lines.

The synthetic accessibility of 2-(Hydroxymethyl)-3-methylphenylhydrazine has also been a focus of recent research. A 2023 Organic Process Research & Development paper presented a scalable, green chemistry approach to its production, utilizing biocatalytic methods to introduce the hydroxymethyl group with high regio-selectivity. This advancement addresses previous challenges in large-scale synthesis and makes the compound more accessible for industrial applications. The reported method achieved an 82% yield with >99% purity, meeting pharmaceutical-grade standards.

Safety and toxicological studies of 2-(Hydroxymethyl)-3-methylphenylhydrazine have progressed alongside its therapeutic applications. Recent in vitro and in vivo assessments published in Regulatory Toxicology and Pharmacology (2024) indicate that while the compound shows moderate cytotoxicity at high concentrations (IC50 = 48 μM in HepG2 cells), its derivatives demonstrate improved safety profiles. Structure-activity relationship studies suggest that modifications to the hydrazine nitrogen can significantly reduce off-target effects while maintaining desired biological activity.

Looking forward, 2-(Hydroxymethyl)-3-methylphenylhydrazine continues to show promise across multiple areas of pharmaceutical research. Current clinical trials (as of Q2 2024) include its derivatives as potential treatments for Parkinson's disease (Phase I) and triple-negative breast cancer (Phase I/II). The compound's versatility as a synthetic intermediate and its increasing commercial availability (now offered by at least six major chemical suppliers) position it as an important tool in modern drug discovery pipelines. Future research directions likely include exploration of its applications in antibody-drug conjugates and as a scaffold for fragment-based drug discovery.